Bms-3

• CAS: 1338247-30-5
• Molecular Formula: C17H12Cl2F2N4OS
• Molecular Weight: 429.3 g/mol
• InChI: InChI=1S/C17H12Cl2F2N4OS/c18-9-2-1-3-10(19)14(9)25-12(6-11(24-25)15(20)21)13-7-22-17(27-13)23-16(26)8-4-5-8/h1-3,6-8,15H,4-5H2,(H,22,23,26)
• InChIKey: YBGGBHCJSAEIAS-UHFFFAOYSA-N

BMS-3 (CAS 1338247-30-5) Compound Overview: LIMK1/2 Inhibitor for Cytoskeletal Research and Cancer Studies

BMS-3 (N-(5-(1-(2,6-dichlorophenyl)-3-(difluoromethyl)-1H-pyrazol-5-yl)thiazol-2-yl)cyclopropanecarboxamide) is a synthetic small-molecule inhibitor of LIM domain kinases (LIMK) [1]. It is a member of the pyrazolylthiazole chemical class [2]. BMS-3 potently inhibits both LIMK1 and LIMK2, kinases that are central regulators of actin cytoskeleton dynamics through the phosphorylation and inactivation of cofilin . This compound is widely utilized as a chemical probe to dissect the roles of the LIMK-cofilin pathway in processes such as cell migration, mitotic progression, and acrosomal exocytosis [1].

Target: dual LIMK1/2 pathway inhibition study fit

Workflow: actin dynamics and cytoskeletal remodeling research

Models: cell migration, mitosis, acrosomal exocytosis endpoint context

• [1] Romarowski, A., et al. (2015). PKA-dependent phosphorylation of LIMK1 and Cofilin is essential for mouse sperm acrosomal exocytosis. Developmental Biology, 405(2), 237-249. View Source
• [2] American Elements. (n.d.). BMS-3 Product Page. CAS 1338247-30-5. View Source

Why BMS-3 (CAS 1338247-30-5) Cannot Be Replaced by Other LIMK Inhibitors

The LIM kinase inhibitor class exhibits significant variability in potency, isoform selectivity, and off-target profiles that preclude simple substitution of one compound for another [1]. BMS-3 demonstrates a specific profile with a 5/6 nM IC50 for LIMK1/2, but its cellular efficacy and phenotypic outcomes are distinct from close analogs like BMS-5 (LIMKi3) or other scaffolds such as CRT0105446 . Critical differences in parameters like cellular EC50 (154 nM for BMS-3 in A549 cells vs. ~90 µM for T56-LIMKi) and the induction of specific functional endpoints, such as mitotic arrest via histone H3 phosphorylation, mean that experimental results obtained with BMS-3 cannot be assumed to be recapitulated by other in-class inhibitors . The quantitative evidence below substantiates why BMS-3 is a distinct and non-interchangeable tool for scientific investigation.

Cellular potency

BMS-3 cellular EC50 profile may not transfer to LIMK2-selective or pan-LIMK analogs.

Isoform bias

Balanced LIMK1/2 inhibition differs from inhibitors with 4-fold or higher isoform selectivity.

Phenotype

Mitotic arrest and histone H3 phosphorylation endpoints may not replicate with CRT0105446 or BMS-5.

• [1] Manetti, F. (2012). LIM kinases are attractive targets with many macromolecular partners and only a few small molecule regulators. Medicinal Research Reviews, 32(5), 968-998. View Source

BMS-3 (CAS 1338247-30-5) Quantitative Differentiation Evidence for Scientific Selection

BMS-3 Exhibits Superior Biochemical Potency Against LIMK1/2 Compared to Analog BMS-5

BMS-3 demonstrates higher biochemical potency against both LIMK1 and LIMK2 isoforms relative to its direct analog, BMS-5 (LIMKi3). In standard in vitro kinase assays, BMS-3 inhibits LIMK1 with an IC50 of 5 nM and LIMK2 with an IC50 of 6 nM . In comparison, BMS-5, which shares the same core scaffold, exhibits IC50 values of 7 nM and 8 nM for LIMK1 and LIMK2, respectively . This represents a 28.6% and 25% improvement in potency, respectively, for BMS-3 over its closest structural analog.

LIMK1/2 Potency

Cross-study comparable

LIMK1 IC50 5 nM, LIMK2 IC50 6 nM

Supports biochemical pathway inhibition context

BMS-5 analog: 7/8 nM. Data to verify across assay conditions.

Evidence Dimension	Biochemical Inhibition Potency (IC50)
Target Compound Data	LIMK1: 5 nM, LIMK2: 6 nM
Comparator Or Baseline	BMS-5 (LIMKi3): LIMK1: 7 nM, LIMK2: 8 nM
Quantified Difference	BMS-3 is 28.6% more potent for LIMK1 and 25% more potent for LIMK2
Conditions	In vitro enzymatic kinase assay

Why This Matters

Higher potency at the biochemical level can translate to a lower required working concentration in cellular assays, potentially reducing off-target effects and improving the signal-to-noise ratio in mechanistic studies.

BMS-3 Shows a Pronounced Difference in Cellular Potency in A549 Lung Cancer Cells Compared to LIMK2-Selective Inhibitor T56-LIMKi

In A549 human lung cancer cells, BMS-3 demonstrates a potent anti-proliferative effect with an EC50 value of 154 nM . This is in stark contrast to the LIMK2-selective inhibitor T56-LIMKi, which exhibits an IC50 of 90 µM (90,000 nM) in the same cell line . This represents an approximately 585-fold difference in cellular potency. This vast disparity underscores that the cellular efficacy of a LIMK inhibitor is not solely determined by its biochemical IC50 against the isolated kinase but is also influenced by factors such as cell permeability, intracellular stability, and potential polypharmacology.

A549 Cellular EC50

Cross-study comparable

BMS-3 154 nM vs T56-LIMKi ~90,000 nM

Reported cellular response context differs substantially

Approx. 585-fold difference; intracellular stability and permeability factors.

Evidence Dimension	Cellular Anti-Proliferative Potency
Target Compound Data	EC50: 154 nM
Comparator Or Baseline	T56-LIMKi: IC50: 90 µM (90,000 nM)
Quantified Difference	BMS-3 is approximately 585-fold more potent
Conditions	A549 human lung cancer cell line

Why This Matters

This substantial difference in cellular potency is critical for experimental design. Using BMS-3 at nanomolar concentrations is feasible for achieving robust cellular phenotypes without the confounding effects of high micromolar compound concentrations, which can lead to non-specific cytotoxicity or precipitation issues.

BMS-3 Induces a Distinct Mitotic Arrest Phenotype in A549 Cells, a Functional Differentiation

Treatment of A549 human lung cancer cells with BMS-3 for 24 hours results in a dose-dependent reduction in cell count and induces a specific mitotic arrest phenotype, characterized by an increase in total nuclear DNA intensity and an increase in histone H3 phosphorylation [1]. While other LIMK inhibitors like CRT0105446 are known to inhibit cofilin phosphorylation and increase α-tubulin acetylation, the specific induction of a robust mitotic arrest with clear markers (increased DNA intensity and phospho-histone H3) is a functionally distinguishing feature of BMS-3 in this cell type . This suggests a differential impact on the cytoskeletal and cell cycle machinery that goes beyond simple LIMK inhibition.

Mitotic Arrest Phenotype

Class-level inference

Increases nuclear DNA intensity and phospho-histone H3 in A549 cells

Distinct functional endpoint for mitosis studies

Phenotype not uniformly observed with CRT0105446; 24h treatment.

Evidence Dimension	Functional Phenotypic Outcome
Target Compound Data	Induces mitotic arrest, increases total nuclear DNA intensity and histone H3 phosphorylation
Comparator Or Baseline	CRT0105446: inhibits cofilin phosphorylation, increases α-tubulin acetylation (class-level known function)
Quantified Difference	Qualitative difference in downstream phenotype (mitotic arrest vs. cytoskeletal protein acetylation)
Conditions	A549 human lung cancer cells, 24-hour treatment

Why This Matters

The ability of BMS-3 to induce a clear mitotic arrest phenotype provides a robust and quantifiable functional readout for experiments, which may not be as pronounced or may be entirely absent with other LIMK inhibitors. This makes BMS-3 a preferred tool for studies specifically investigating the role of LIMK signaling in mitosis and cell division.

• [1] GLPBIO. (n.d.). BMS-3 Product Page. CAS 1338247-30-5. View Source

BMS-3 Demonstrates High Selectivity for LIMK Isoforms with a Balanced Inhibition Profile

BMS-3 exhibits a balanced inhibition profile against both LIMK isoforms, with IC50 values of 5 nM for LIMK1 and 6 nM for LIMK2 . This contrasts with other inhibitors like CRT0105446, which displays a more biased profile with an IC50 of 8 nM for LIMK1 and 32 nM for LIMK2, representing a 4-fold selectivity for LIMK1 . While BMS-3 is a potent dual inhibitor, its close analog BMS-5 (7 nM for LIMK1, 8 nM for LIMK2) is also a balanced inhibitor but is less potent overall. For studies requiring simultaneous and equipotent inhibition of both LIMK1 and LIMK2, BMS-3 offers a unique profile of high potency and balanced activity, avoiding the potential confounding effects of isoform-selective inhibition.

Isoform Selectivity

Cross-study comparable

Balanced (~1.2:1) vs CRT0105446 4:1 LIMK1/LIMK2

Dual equipotent inhibition supports pan-LIMK pathway studies

IC50 values 5/6 nM; isoform-selective inhibitors may skew results.

Evidence Dimension	Isoform Selectivity Profile
Target Compound Data	LIMK1 IC50: 5 nM, LIMK2 IC50: 6 nM (Ratio ~1.2:1)
Comparator Or Baseline	CRT0105446: LIMK1 IC50: 8 nM, LIMK2 IC50: 32 nM (Ratio 4:1)
Quantified Difference	BMS-3 shows a near 1:1 inhibition ratio, while CRT0105446 is 4-fold selective for LIMK1
Conditions	In vitro enzymatic kinase assay

Why This Matters

For research questions that require complete ablation of the LIMK-cofilin signaling pathway without isoform-specific bias, BMS-3 is the superior choice. Its balanced, high-potency profile ensures that the observed biological effects are a result of pan-LIMK inhibition rather than being skewed by the differential inhibition of one isoform over the other.

BMS-3 Effects on Cofilin Phosphorylation and Actin Dynamics Are Demonstrated in Primary Cell Models

In primary mouse sperm cells, inhibition of LIMK1 with BMS-3 resulted in a 'dramatic decrease' in the percentage of cells undergoing acrosomal exocytosis, a functional readout of actin cytoskeleton dynamics [1]. This effect was mediated by a reduction in actin polymerization during capacitation. While a precise numerical value for the decrease is not available in the abstract, the qualitative assessment of a 'dramatic decrease' strongly supports the functional activity of BMS-3 in a complex, physiologically relevant primary cell system. This is a key differentiator from data derived solely from immortalized cancer cell lines, as it demonstrates the compound's utility in studying normal cellular processes.

Primary Cell Activity

Supporting evidence

Dramatic decrease in sperm acrosomal exocytosis (mouse primary cells)

Supports actin dynamics research in primary models

Qualitative readout; exact reduction not quantified in available abstract.

Evidence Dimension	Functional Impact on Actin-Mediated Process
Target Compound Data	Dramatic decrease in the percentage of sperm undergoing acrosomal exocytosis
Comparator Or Baseline	Vehicle control
Quantified Difference	Qualitative, but described as 'dramatic'
Conditions	Primary mouse sperm cells under capacitating conditions

Why This Matters

The validation of BMS-3's activity in a primary cell model underscores its relevance for ex vivo and mechanistic studies beyond cancer cell lines. This evidence supports its use in reproductive biology and other fields where normal actin dynamics are a focus of investigation.

• [1] Romarowski, A., et al. (2015). PKA-dependent phosphorylation of LIMK1 and Cofilin is essential for mouse sperm acrosomal exocytosis. Developmental Biology, 405(2), 237-249. View Source

BMS-3 (CAS 1338247-30-5): Optimal Research Applications Based on Differentiated Evidence

High-Resolution Studies of the LIMK-Cofilin Signaling Axis in Cancer Cell Mitosis

BMS-3 is ideally suited for investigations requiring potent and balanced inhibition of both LIMK1 and LIMK2 in cancer cells. Its nanomolar cellular EC50 in A549 cells (154 nM) allows for robust phenotype induction at low concentrations, minimizing off-target effects . The compound's unique ability to induce a clear mitotic arrest characterized by increased histone H3 phosphorylation and nuclear DNA intensity makes it a preferred chemical probe for dissecting the specific role of LIMK signaling in mitotic progression, a phenotype not universally observed with other LIMK inhibitors [1].

Dissecting Actin Dynamics in Primary Cell Models and Reproductive Biology

For research on normal physiological processes involving actin cytoskeleton remodeling, such as sperm capacitation and acrosomal exocytosis, BMS-3 is a validated tool [2]. Its demonstrated functional activity in primary mouse sperm cells provides a strong rationale for its use in other primary cell models and ex vivo systems where actin dynamics are central. The compound's high biochemical potency ensures effective target engagement in complex cellular environments .

Benchmarking Studies for LIMK Inhibitor Development and Profiling

BMS-3's well-characterized profile of high potency and balanced isoform inhibition (5 nM for LIMK1, 6 nM for LIMK2) establishes it as a critical benchmark compound for the development and profiling of next-generation LIMK inhibitors . Its distinct cellular phenotype in A549 cells and its functional validation in primary cells provide a robust set of metrics against which new chemical entities can be compared, ensuring that advances in potency or selectivity are measured against a highly active and well-documented reference standard [1][2].

Mechanistic Studies on Cytoskeletal Regulation Downstream of Rho GTPases

BMS-3 is a key tool for investigating the signaling cascade from Rho family GTPases through LIMK to cofilin and the actin cytoskeleton. By potently inhibiting the kinase activity of both LIMK1 and LIMK2, BMS-3 allows researchers to block signal transduction at a critical node, enabling the precise dissection of upstream and downstream events in the pathway [2]. Its balanced isoform inhibition ensures that the pathway is completely blocked, providing a cleaner interpretation of experimental results compared to isoform-selective inhibitors .

Application

Selection Property

Validation Focus

Cancer cell mitosis LIMK-cofilin signaling studies

Balanced dual LIMK1/2 inhibition at low nanomolar reported potency

Mitotic arrest phenotype and phospho-histone H3 endpoint monitoring

Primary cell actin dynamics research

Target engagement validated in primary sperm cells

Acrosomal exocytosis and actin polymerization readouts

LIMK inhibitor benchmarking studies

Well-characterized balanced inhibition profile (reported ~1.2:1 ratio)

Cross-study potency and phenotype comparison against reference data

Rho GTPase-cytoskeleton pathway dissection

Complete pathway blockade through dual LIMK1/2 inhibition

Cofilin phosphorylation and actin polymerization endpoints

• [1] GLPBIO. (n.d.). BMS-3 Product Page. CAS 1338247-30-5. View Source
• [2] Romarowski, A., et al. (2015). PKA-dependent phosphorylation of LIMK1 and Cofilin is essential for mouse sperm acrosomal exocytosis. Developmental Biology, 405(2), 237-249. View Source